ML-347

• CAS No.: 1062368-49-3
• Product Name: ML-347
• Molecular Formula: C22H16N4O
• Molecular Weight: 352.397
• IUPAC Name: 5-[6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]quinoline
• Standard InChI: InChI=1S/C22H16N4O/c1-27-17-9-7-15(8-10-17)16-12-24-22-20(13-25-26(22)14-16)18-4-2-6-21-19(18)5-3-11-23-21/h2-14H,1H3
• Standard InChIKey: FVRYPYDPKSZGNS-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=CN3C(=C(C=N3)C4=C5C=CC=NC5=CC=C4)N=C2
• Appearance: Solid powder
• Description: ML-347, also known as LDN193719, is a potent and selective bone morphogenetic protein receptor (BMP) inhibitor that inhibits ALK1 and ALK2 with IC50 values of 46 and 32 nM, respectively. ML347 shows >300-fold selectivity for ALK2.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ML-347; ML347; ML 347; LDN193719; LDN-193719; LDN 193719.
• Reference: 1: Engers DW, Frist AY, Lindsley CW, Hong CH, Hopkins CR. Development of a potent; 2: Engers DW, Frist AY, Lindsley CW, Hong CC, Hopkins CR. Synthesis and
• PubChem Compound: 44577753
• Last Modified: Nov 12 2021